Cas no 2034259-98-6 (1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine)

• Product Name: 1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine
• CAS No: 2034259-98-6
• MF: C₂₀H₂₄N₆O₂
• MW: 380.4436
• CID: 5348185
• Update Time: 2025-07-15

1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• (3,5-dimethyl-1,2-oxazol-4-yl)-[4-(7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-yl)piperazin-1-yl]methanone
• (3,5-Dimethylisoxazol-4-yl)(4-(7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-yl)piperazin-1-yl)methano
• 1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine

• Inchi： 1S/C20H24N6O2/c1-13-17(14(2)28-23-13)20(27)25-11-9-24(10-12-25)19-18-15-5-3-4-6-16(15)22-26(18)8-7-21-19/h7-8H,3-6,9-12H2,1-2H3
• InChI Key： VJZPDHJXSVJFHI-UHFFFAOYSA-N
• SMILES： O=C(C1C(C([H])([H])[H])=NOC=1C([H])([H])[H])N1C([H])([H])C([H])([H])N(C2C3=C4C(C([H])([H])C([H])([H])C([H])([H])C4([H])[H])=NN3C([H])=C([H])N=2)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 583
• XLogP3: 1.9
• Topological Polar Surface Area: 79.8

Additional information on 1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine

Introduction to 1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine (CAS No. 2034259-98-6)

1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine (CAS No. 2034259-98-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperazines and features a complex heterocyclic system that includes a pyrazinoindazolyl moiety and a 3,5-dimethyl-1,2-oxazole carbonyl group. The intricate structure of this molecule makes it an intriguing candidate for various biological studies and drug development initiatives.

The pyrazinoindazolyl core is known for its bioactive properties and has been extensively studied in the context of central nervous system (CNS) disorders. The presence of this moiety in 1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine suggests potential applications in the treatment of neurological conditions such as anxiety, depression, and neurodegenerative diseases. Recent research has highlighted the role of pyrazinoindazoles in modulating neurotransmitter systems and their potential as selective serotonin reuptake inhibitors (SSRIs).

The 3,5-dimethyl-1,2-oxazole carbonyl group adds further complexity to the molecule by introducing additional functional groups that can interact with biological targets. This group is known for its ability to form hydrogen bonds and participate in π-stacking interactions, which are crucial for binding to protein targets. The combination of these structural elements in 1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine provides a robust platform for exploring its pharmacological properties.

In terms of synthesis, 1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine can be prepared through a multi-step process involving the coupling of appropriate intermediates. The synthesis typically involves the formation of the pyrazinoindazolyl core followed by the introduction of the piperazine ring and the 3,5-dimethyl-1,2-oxazole carbonyl group. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield.

Preclinical studies have shown that 1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine exhibits promising pharmacological activity. In vitro assays have demonstrated its ability to bind to specific receptors involved in neurotransmitter regulation. For instance, it has been found to exhibit high affinity for serotonin receptors (5-HT_2A) and dopamine receptors (D₂). These findings suggest that the compound may have potential as an antipsychotic agent or an antidepressant.

Furthermore, preliminary animal studies have indicated that 1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine has favorable pharmacokinetic properties. It shows good oral bioavailability and a reasonable half-life in vivo. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

The safety profile of 1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)-4-{7H，8H，9H，10H-pyrazino[1，2-b]indazol-l -yl}piperazine is also an important consideration in its development as a potential therapeutic agent. Toxicology studies have not revealed any significant adverse effects at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

In conclusion, 1-(3，5-dimethyl-l ， 2 - oxazole - 4 - carbonyl) - 4 - {7 H ， 8 H ， 9 H ， l0 H - pyrazino [ l ， 2 - b ] indazol - l - yl } piperazine (CAS No. 2034259 - 98 - 6) represents a promising candidate for further research and development in the field of medicinal chemistry. Its unique structural features and promising biological activities make it an attractive target for exploring new therapeutic applications. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.